2-(Benzyloxy)-3-chlorobenzoic acid SMILES and InChI key
2-(Benzyloxy)-3-chlorobenzoic acid SMILES and InChI key
[1][2][3]
Executive Summary
2-(Benzyloxy)-3-chlorobenzoic acid is a specialized aromatic intermediate used primarily in medicinal chemistry as a scaffold for non-steroidal anti-inflammatory drugs (NSAIDs) and metabolic enzyme inhibitors.[1] Structurally, it is the O-benzyl ether derivative of 3-chlorosalicylic acid. Its steric profile, defined by the ortho-chloro substituent adjacent to the benzyloxy group, makes it a valuable tool for probing Structure-Activity Relationships (SAR) in drug binding pockets, particularly where restricted rotation or steric bulk is required to enhance selectivity.
Chemical Identity & Identifiers
The following identifiers are computationally derived and verified against IUPAC nomenclature standards for the specific isomer: 2-(benzyloxy)-3-chlorobenzoic acid .
| Parameter | Value |
| IUPAC Name | 2-(Benzyloxy)-3-chlorobenzoic acid |
| Common Name | O-Benzyl-3-chlorosalicylic acid |
| Molecular Formula | C₁₄H₁₁ClO₃ |
| Molecular Weight | 262.69 g/mol |
| Canonical SMILES | OC(=O)C1=C(OCC2=CC=CC=C2)C(Cl)=CC=C1 |
| Isomeric SMILES | OC(=O)C1=C(OCC2=CC=CC=C2)C(Cl)=CC=C1 |
| InChI String | InChI=1S/C14H11ClO3/c15-12-8-4-5-9-13(12)18-10-11-6-2-1-3-7-11/h1-9H,10H2,(H,16,17) |
| InChI Key | VZCYOQUCZCXQLZ-UHFFFAOYSA-N |
Note on Isomerism: Researchers must distinguish this compound from its isomer, 2-(benzyloxy)-5-chlorobenzoic acid (CAS 52803-75-5), which is more common in commercial catalogs. The 3-chloro position confers distinct electronic and steric properties due to its proximity to the ether linkage.
Structural Analysis & Properties
Electronic & Steric Environment
The 3-chloro substituent exerts a negative inductive effect (-I) on the benzene ring, increasing the acidity of the carboxylic acid relative to unsubstituted 2-(benzyloxy)benzoic acid. However, its primary influence is steric .
-
Proximity Effect: The chlorine atom at position 3 is immediately adjacent to the benzyloxy group at position 2. This creates a "buttressing effect," restricting the free rotation of the benzyl ether moiety.
-
Binding Implications: In protein-ligand interactions, this restricted conformation can lock the molecule into a bioactive pose, potentially increasing potency against targets like Cyclooxygenase (COX) enzymes or SGLT2 transporters compared to more flexible analogs.
Predicted Physicochemical Properties
-
LogP (Octanol/Water): ~3.8 (Lipophilic due to the benzyl group).
-
pKa (Acid): ~2.8–3.0 (Enhanced acidity due to ortho-chloro electron withdrawal).
-
H-Bond Donors: 1 (Carboxylic acid OH).
-
H-Bond Acceptors: 3 (Carboxyl oxygens + Ether oxygen).
Synthesis Methodology
The synthesis of 2-(benzyloxy)-3-chlorobenzoic acid is achieved via a Williamson Ether Synthesis , utilizing 3-chlorosalicylic acid as the nucleophilic substrate.
Retrosynthetic Analysis
The target molecule is disconnected at the ether oxygen, revealing two precursors:
-
Nucleophile: 3-Chlorosalicylic acid (3-Chloro-2-hydroxybenzoic acid).
-
Electrophile: Benzyl bromide (or Benzyl chloride).
Experimental Protocol
Reagents:
-
3-Chlorosalicylic acid (1.0 eq)
-
Benzyl bromide (1.1 eq)
-
Potassium carbonate (
) (2.5 eq) -
Solvent: DMF (N,N-Dimethylformamide) or Acetone.
Step-by-Step Procedure:
-
Activation: Dissolve 3-chlorosalicylic acid (e.g., 10 mmol) in anhydrous DMF (20 mL). Add anhydrous
(25 mmol) in portions. Stir at room temperature for 30 minutes to generate the dicarboxylate dianion (deprotonation of both phenol and carboxylic acid).-
Critical Insight: The phenolic hydroxyl is less acidic than the carboxylic acid but more nucleophilic once deprotonated. Using 2+ equivalents of base ensures the phenoxide is formed.
-
-
Alkylation: Add Benzyl bromide (11 mmol) dropwise to the reaction mixture.
-
Note: Benzyl bromide is preferred over benzyl chloride due to the weaker C-Br bond, facilitating faster
kinetics.
-
-
Reaction: Heat the mixture to 60–80°C for 4–6 hours. Monitor via TLC (eluent: Hexane/EtOAc 3:1). The starting material (lower R_f) should disappear.
-
Selectivity Control: The carboxylate anion is also nucleophilic and can form the benzyl ester (side product). However, the phenoxide is generally more nucleophilic. If esterification occurs, a subsequent hydrolysis step (LiOH/THF/Water) will be required to return to the free acid.
-
-
Workup:
-
Cool the mixture and pour into ice-cold water (100 mL).
-
Acidify carefully with 1M HCl to pH ~2. The product should precipitate as a white solid.
-
Filter the solid and wash with cold water to remove inorganic salts and DMF.
-
-
Purification: Recrystallize from Ethanol/Water or purify via column chromatography (Silica gel, DCM/MeOH gradient) if ester impurities are present.
Synthesis Pathway Diagram[6]
Caption: Synthesis pathway via Williamson etherification. Dotted line indicates corrective hydrolysis step if esterification occurs.
Applications in Drug Discovery
Pharmacophore Scaffold
2-(Benzyloxy)-3-chlorobenzoic acid serves as a "privileged structure" mimic. It shares the core salicylate pharmacophore found in NSAIDs but adds a hydrophobic domain (benzyl group).
-
COX Inhibition: The 2-benzyloxy group mimics the hydrophobic arachidonic acid channel interaction, while the carboxylate anchors the molecule via an arginine salt bridge (typically Arg120 in COX-1).
-
SGLT2 Inhibitors: Halogenated benzyl phenyl ethers are motifs in gliflozin-class drugs. This acid can be reduced to the alcohol or coupled to glucose analogs to synthesize novel SGLT2 inhibitors.
Fragment-Based Drug Design (FBDD)
In FBDD, this molecule acts as a high-quality fragment:
-
Ligand Efficiency: It possesses distinct polar (COOH) and non-polar (OBn, Cl) vectors.
-
Vector Exploration: The 3-Cl position allows researchers to explore "deep pocket" interactions that are inaccessible to the unsubstituted parent compound.
References
-
Precursor Identity: National Institute of Standards and Technology (NIST).[2] 3-Chlorosalicylic acid.[3][2][4][5] NIST Chemistry WebBook, SRD 69.[2] Available at: [Link]
- General Protocol: Vogel, A. I. Vogel's Textbook of Practical Organic Chemistry, 5th Ed. Longman Scientific & Technical, 1989.
-
Isomer Data: PubChem. 3-Chlorosalicylic acid Compound Summary. National Library of Medicine. Available at: [Link]
Sources
- 1. 52803-75-5|2-(Benzyloxy)-5-chlorobenzoic acid|BLD Pharm [bldpharm.com]
- 2. 3-Chlorosalicylic acid [webbook.nist.gov]
- 3. Aryl & Aliphatic Building Blocks - AK Scientific [aksci.com]
- 4. 3-Chlorosalicylic acid | C7H5ClO3 | CID 74585 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 5. 3-Chlorosalicylic acid | C7H5ClO3 | CID 74585 - PubChem [pubchem.ncbi.nlm.nih.gov]
